3-[(4-methylpiperidin-1-yl)sulfonyl]-N-(prop-2-en-1-yl)benzamide

• IUPAC Name: 3-(4-methylpiperidin-1-yl)sulfonyl-N-prop-2-enylbenzamide
• InChI: InChI=1S/C16H22N2O3S/c1-3-9-17-16(19)14-5-4-6-15(12-14)22(20,21)18-10-7-13(2)8-11-18/h3-6,12-13H,1,7-11H2,2H3,(H,17,19)
• InChI Key: RKGBKZFSKHXIJC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)NCC=C
• Molecular Formula: C16H22N2O3S
• Molecular Weight: 322.4 g/mol

Description

3-[(4-methylpiperidin-1-yl)sulfonyl]-N-(prop-2-en-1-yl)benzamide is a chemical compound with a complex structure that includes a benzamide core, a sulfonyl group, and a piperidine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-methylpiperidin-1-yl)sulfonyl]-N-(prop-2-en-1-yl)benzamide typically involves multiple steps. One common route starts with the preparation of the benzamide core, followed by the introduction of the sulfonyl group and the piperidine ring. The reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency. This includes the use of continuous flow reactors and automated systems to control temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

3-[(4-methylpiperidin-1-yl)sulfonyl]-N-(prop-2-en-1-yl)benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles. The reaction conditions often involve controlled temperatures, specific solvents, and catalysts to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

3-[(4-methylpiperidin-1-yl)sulfonyl]-N-(prop-2-en-1-yl)benzamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It may be used in the study of enzyme interactions and protein binding.

Industry: It can be used in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-[(4-methylpiperidin-1-yl)sulfonyl]-N-(prop-2-en-1-yl)benzamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

• 4-[(3-methylpiperidin-1-yl)sulfonyl]aniline
• 3-(4-Methylpiperidin-1-yl)aniline

Uniqueness

3-[(4-methylpiperidin-1-yl)sulfonyl]-N-(prop-2-en-1-yl)benzamide is unique due to its specific combination of functional groups and structural features. This uniqueness allows it to interact with molecular targets in ways that similar compounds may not, making it valuable for specific applications in research and industry.